Cas no 2228385-41-7 (2,4-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrrole)

• Product Name: 2,4-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrrole
• CAS No: 2228385-41-7
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 6041417
• PubChem ID: 165624723
• Update Time: 2025-05-23

2,4-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrrole
• EN300-1791940
• 2228385-41-7

• Inchi： 1S/C11H15N/c1-6-11(4,5)10-8(2)7-12-9(10)3/h1,7,12H,2-5H3
• InChI Key： WBYBQRXMMWXAIF-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(=C1C)C(C#C)(C)C

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.8Ų

Additional information on 2,4-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrrole

Introduction to 2,4-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrrole (CAS No. 2228385-41-7)

2,4-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrrole (CAS No. 2228385-41-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds containing a nitrogen atom. Pyrroles and their derivatives have been extensively studied due to their diverse biological activities and potential applications in drug discovery.

The structure of 2,4-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrrole is characterized by the presence of two methyl groups at the 2 and 4 positions of the pyrrole ring, and a 2-methylbut-3-yn-2-yl group at the 3 position. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various scientific investigations.

In recent years, there has been a growing interest in the synthesis and biological evaluation of pyrrole derivatives. Research has shown that pyrroles can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrrole derivatives demonstrated potent anticancer activity against various human cancer cell lines. The specific structure of 2,4-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrrole may contribute to its potential therapeutic effects by modulating key biological pathways.

The synthesis of 2,4-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrrole can be achieved through various methods, including metal-catalyzed reactions and multistep synthetic routes. One common approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the 2-methylbut-3-yn-2-yl group onto the pyrrole ring. This method provides high yields and excellent regioselectivity, making it a preferred choice for large-scale production.

The physical properties of 2,4-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrrole, such as its melting point, boiling point, and solubility in different solvents, have been well-characterized. These properties are crucial for its handling and storage in laboratory settings. Additionally, computational studies have provided insights into the electronic structure and reactivity of this compound, which can guide further synthetic and application-oriented research.

In the context of pharmaceutical research, 2,4-dimethyl-3-(2-methylbut-3-y\-n\-y\-l)-1H-pyrrole has shown promise as a lead compound for drug development. Its ability to interact with specific protein targets and modulate cellular processes makes it a valuable starting point for designing more potent and selective therapeutic agents. For example, preliminary studies have indicated that this compound can inhibit the activity of certain enzymes involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond its potential therapeutic applications, 2,4-dimethyl\-3\-(\-m\-e\-t\-h\-y\-l\-b\-u\-t\-\(3\-\y\-n\-\)\(y\-\)\(l\))-1H-pyrrole has also been explored for its use in materials science. Pyrroles are known for their ability to form conductive polymers when polymerized with other monomers. This property makes them attractive for applications in electronic devices and sensors. Recent research has focused on developing new polymerization methods to enhance the conductivity and stability of pyrrole-based materials.

In conclusion, 2,4-dimethyl\-3\-(\-m\-e\-t\-h\-y\-l\-b\-u\-t\-\(3\-\y\-n\-\)\(y\-\)\(l\))-1H-pyrrole (CAS No. 2228385-41-7) is a multifaceted compound with significant potential in various scientific fields. Its unique structure and properties make it an important subject of ongoing research in organic chemistry, medicinal chemistry, pharmaceutical development, and materials science. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for healthcare and technology.